Cas no 1342211-44-2 (3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylpropanoic acid)

• Product Name: 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylpropanoic acid
• CAS No: 1342211-44-2
• MF: C₁₀H₁₆ClN₃O₂
• MW: 245.705941200256
• CID: 6237900
• PubChem ID: 64445787
• Update Time: 2025-10-23

3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylpropanoic acid
• AKOS013769285
• CS-0344057
• EN300-1140111
• 1342211-44-2

• Inchi： 1S/C10H16ClN3O2/c1-4-12-10(3,9(15)16)6-14-5-8(11)7(2)13-14/h5,12H,4,6H2,1-3H3,(H,15,16)
• InChI Key： DKBLRIZEUIUTBA-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1)CC(C(=O)O)(C)NCC

Computed Properties

• Exact Mass: 245.0931045g/mol
• Monoisotopic Mass: 245.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylpropanoic acid

3-(4-Chloro-3-methyl-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylpropanoic Acid (CAS No. 1342211-44-2): An Overview

3-(4-Chloro-3-methyl-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylpropanoic acid (CAS No. 1342211-44-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazole derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and antitumor activities.

The molecular structure of 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylpropanoic acid is characterized by a pyrazole ring substituted with a chloromethyl group and an ethylamino functional group attached to a propanoic acid moiety. The presence of these functional groups imparts specific chemical and biological properties to the compound, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylpropanoic acid in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylpropanoic acid has shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The apoptotic effect is attributed to the compound's ability to disrupt mitochondrial membrane potential and activate caspase cascades, leading to cell death.

The pharmacokinetic profile of 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylpropanoic acid has also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a half-life that allows for once-daily dosing regimens.

Toxicity studies have revealed that 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylpropanoic acid is well-tolerated at therapeutic doses. Animal models have demonstrated minimal adverse effects, with no significant changes in liver or kidney function markers. These findings support its safety profile and potential for clinical translation.

The synthesis of 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylpropanoic acid involves a multi-step process that includes the formation of the pyrazole ring, introduction of the chloromethyl substituent, and attachment of the ethylamino and propanoic acid moieties. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production.

In conclusion, 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(ethylamino)-2-methylpropanoic acid (CAS No. 1342211-44-2) is a promising compound with diverse biological activities and a favorable pharmacological profile. Its potential applications in treating inflammatory diseases and cancer make it an exciting candidate for further research and development in the pharmaceutical industry.